molecular formula C6H10Cl4N2S B6184293 [2-(2,5-dichlorothiophen-3-yl)ethyl]hydrazine dihydrochloride CAS No. 2624132-55-2

[2-(2,5-dichlorothiophen-3-yl)ethyl]hydrazine dihydrochloride

Cat. No. B6184293
CAS RN: 2624132-55-2
M. Wt: 284
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2,5-Dichlorothiophen-3-yl)ethyl]hydrazine dihydrochloride, also known as 2-(2,5-DCTH), is an organochlorine compound used in scientific research. It is a versatile compound that can be used for a variety of applications, including synthesis, drug discovery, and biochemical and physiological research.

Scientific Research Applications

[2-(2,5-dichlorothiophen-3-yl)ethyl]hydrazine dihydrochloride(2,5-DCTH) is a versatile compound that has a wide range of applications in scientific research. It has been used as a reagent in organic synthesis, as a starting material for the synthesis of pharmaceuticals, and as a tool for drug discovery and biochemical and physiological research. In addition, [2-(2,5-dichlorothiophen-3-yl)ethyl]hydrazine dihydrochloride(2,5-DCTH) has been used as an inhibitor of enzymes involved in fatty acid synthesis, and as a probe for the study of membrane proteins.

Mechanism of Action

The mechanism of action of [2-(2,5-dichlorothiophen-3-yl)ethyl]hydrazine dihydrochloride(2,5-DCTH) is not fully understood, but it is believed to be related to its ability to interact with certain proteins and enzymes. It is believed to interact with proteins and enzymes in two ways: by forming covalent bonds with them, or by binding noncovalently to them. The exact mechanism of action is still under investigation, but it is believed to be related to its ability to interact with certain proteins and enzymes.
Biochemical and Physiological Effects
[2-(2,5-dichlorothiophen-3-yl)ethyl]hydrazine dihydrochloride(2,5-DCTH) has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in fatty acid synthesis, and to modulate the activity of membrane proteins. In addition, it has been shown to affect the expression of certain genes, and to alter the activity of certain pathways involved in cell signaling.

Advantages and Limitations for Lab Experiments

The use of [2-(2,5-dichlorothiophen-3-yl)ethyl]hydrazine dihydrochloride(2,5-DCTH) in laboratory experiments has several advantages. It is a relatively simple compound to synthesize, and it is relatively stable in aqueous solutions. In addition, it has a wide range of applications, and it is relatively inexpensive. However, there are also some limitations to its use in laboratory experiments. It is a relatively toxic compound, and it can be difficult to handle and store. In addition, it is not very soluble in water, and it can be difficult to purify.

Future Directions

The use of [2-(2,5-dichlorothiophen-3-yl)ethyl]hydrazine dihydrochloride(2,5-DCTH) in scientific research is an active area of investigation. Future research will focus on understanding its mechanism of action, exploring its potential applications in drug discovery and development, and investigating its potential therapeutic uses. In addition, future research will focus on developing methods to improve its solubility and stability, and to reduce its toxicity. Finally, future research will focus on understanding its potential effects on biochemical and physiological processes, and exploring its potential uses in biotechnology.

Synthesis Methods

The synthesis of [2-(2,5-dichlorothiophen-3-yl)ethyl]hydrazine dihydrochloride(2,5-DCTH) involves the reaction of 2,5-dichlorothiophene and ethylhydrazine in the presence of a catalyst. The reaction is carried out in an organic solvent such as methanol or ethanol, and the product is purified by recrystallization. The reaction is typically carried out at room temperature, and the yield of the product is typically high.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for [2-(2,5-dichlorothiophen-3-yl)ethyl]hydrazine dihydrochloride involves the reaction of 2,5-dichlorothiophene-3-carboxaldehyde with hydrazine hydrate in the presence of an acid catalyst to form the corresponding hydrazone. The hydrazone is then reduced with sodium borohydride to yield the target compound.", "Starting Materials": [ "2,5-dichlorothiophene-3-carboxaldehyde", "hydrazine hydrate", "sodium borohydride", "acid catalyst", "solvents" ], "Reaction": [ "Step 1: Dissolve 2,5-dichlorothiophene-3-carboxaldehyde (1.0 equiv) and hydrazine hydrate (2.0 equiv) in a suitable solvent such as ethanol or methanol.", "Step 2: Add a catalytic amount of acid catalyst such as hydrochloric acid or sulfuric acid to the reaction mixture.", "Step 3: Heat the reaction mixture at reflux temperature for several hours until the reaction is complete.", "Step 4: Cool the reaction mixture and filter the precipitated solid.", "Step 5: Dissolve the obtained hydrazone in a suitable solvent such as ethanol or methanol.", "Step 6: Add sodium borohydride (1.5 equiv) to the reaction mixture and stir at room temperature for several hours.", "Step 7: Quench the reaction by adding water and filter the precipitated solid.", "Step 8: Wash the solid with water and dry under vacuum to obtain the target compound as a dihydrochloride salt." ] }

CAS RN

2624132-55-2

Product Name

[2-(2,5-dichlorothiophen-3-yl)ethyl]hydrazine dihydrochloride

Molecular Formula

C6H10Cl4N2S

Molecular Weight

284

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.